2-Chloro-5-(4-formylphenyl)isonicotinic acid, 95%

• IUPAC Name: 2-chloro-5-(4-formylphenyl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C13H8ClNO3/c14-12-5-10(13(17)18)11(6-15-12)9-3-1-8(7-16)2-4-9/h1-7H,(H,17,18)
• InChI Key: WNJZLLYCKZKZRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)C2=CN=C(C=C2C(=O)O)Cl
• Molecular Formula: C13H8ClNO3
• DSSTOX Substance ID: DTXSID90687041
• Molecular Weight: 261.66 g/mol
• CAS RN: 1261953-79-0

Description

2-Chloro-5-(4-formylphenyl)isonicotinic acid (2C5FPA) is an organic compound with a molecular formula of C8H5ClNO2. It is a white solid that is soluble in water and is used in a variety of scientific research applications. 2C5FPA has been studied for its potential use in the synthesis of various compounds, as well as its biochemical and physiological effects.

Scientific Research Applications

2-Chloro-5-(4-formylphenyl)isonicotinic acid, 95% has been studied for its potential use in a variety of scientific research applications. It has been used as a reagent in the synthesis of various compounds, such as 2-chloro-5-(4-hydroxyphenyl)isonicotinic acid (2C4HPA) and 2-chloro-5-(4-methoxyphenyl)isonicotinic acid (2C4MPA). It has also been studied for its potential use in the synthesis of drugs, such as anti-cancer drugs, and its potential use as an antioxidant.

Mechanism of Action

2-Chloro-5-(4-formylphenyl)isonicotinic acid, 95% has been studied for its potential use as an antioxidant. It has been found to act as a free radical scavenger, which means that it can bind to reactive oxygen species (ROS) and inhibit their damaging effects. The mechanism of action of 2-Chloro-5-(4-formylphenyl)isonicotinic acid, 95% is believed to involve the formation of a stable radical species, which is then able to scavenge ROS.
Biochemical and Physiological Effects
2-Chloro-5-(4-formylphenyl)isonicotinic acid, 95% has been studied for its potential use in the treatment of various diseases, such as cancer, diabetes, and cardiovascular diseases. It has been found to have anti-cancer properties, as it can inhibit the growth of cancer cells. It has also been found to have anti-diabetic properties, as it can reduce insulin resistance. Additionally, it has been found to have anti-inflammatory and anti-oxidant properties, which can help to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

2-Chloro-5-(4-formylphenyl)isonicotinic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to synthesize, and stable under a variety of conditions. Additionally, it can be used in a variety of scientific research applications, including the synthesis of various compounds and the study of its biochemical and physiological effects. However, there are some limitations to its use in laboratory experiments. It is not water soluble, so it must be dissolved in an organic solvent before use. Additionally, it can be toxic if not handled properly, so it should be used with caution.

Future Directions

There are several potential future directions for 2-Chloro-5-(4-formylphenyl)isonicotinic acid, 95%. It could be used to develop more effective drugs for the treatment of cancer and other diseases. Additionally, it could be used to develop more effective antioxidants for the protection against oxidative stress. It could also be used to develop more efficient methods for the synthesis of various compounds. Finally, it could be used to further research its biochemical and physiological effects.

Synthesis Methods

2-Chloro-5-(4-formylphenyl)isonicotinic acid, 95% can be synthesized by a two-step process. First, 4-formylphenyl isonicotinic acid (4FPIA) is reacted with thionyl chloride in an inert atmosphere to form 4-formylphenyl isonicotinic acid chloride (4FPIAC). Second, 4FPIAC is reacted with sodium hypochlorite in aqueous solution to form 2-Chloro-5-(4-formylphenyl)isonicotinic acid, 95%.